Cas no 1889164-56-0 (1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid)

• Product Name: 1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid
• CAS No: 1889164-56-0
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 6518120
• PubChem ID: 115008862
• Update Time: 2025-05-26

1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid
• EN300-1957426
• 1-[3-(trifluoromethyl)pyridin-4-yl]cyclopentane-1-carboxylic acid
• 1889164-56-0

• Inchi： 1S/C12H12F3NO2/c13-12(14,15)9-7-16-6-3-8(9)11(10(17)18)4-1-2-5-11/h3,6-7H,1-2,4-5H2,(H,17,18)
• InChI Key： VYPJRKITKNTASQ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C1(C(=O)O)CCCC1)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid

Comprehensive Overview of 1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid (CAS No. 1889164-56-0)

1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid (CAS No. 1889164-56-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique trifluoromethylpyridine and cyclopentanecarboxylic acid moieties, exhibits remarkable potential in the development of novel pharmaceuticals and crop protection agents. Its molecular structure, which combines a pyridine ring with a cyclopentane backbone, offers a versatile platform for further chemical modifications and applications.

The growing interest in 1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid is driven by its potential role in addressing some of the most pressing challenges in modern science. For instance, researchers are exploring its utility in the design of next-generation therapeutics for conditions such as inflammatory diseases and metabolic disorders. The trifluoromethyl group in particular is known to enhance the bioavailability and metabolic stability of drug candidates, making this compound a valuable building block in drug discovery.

In the agrochemical sector, 1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid is being investigated for its potential as a pesticide intermediate. The pyridine and cyclopentane components of the molecule are known to interact with biological targets in pests, offering a pathway to develop more effective and environmentally friendly crop protection solutions. This aligns with the global trend toward sustainable agriculture and the reduction of harmful chemical residues in food production.

From a synthetic chemistry perspective, the compound's CAS No. 1889164-56-0 serves as a critical identifier for researchers and manufacturers. Its synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations, which are areas of active research. Recent advancements in catalysis and green chemistry have further optimized the production processes, reducing waste and improving yields.

The versatility of 1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid extends to its potential applications in material science. Its unique structural features make it a candidate for the development of advanced polymers and coatings with enhanced durability and performance. This has sparked interest in industries ranging from electronics to automotive manufacturing, where high-performance materials are in constant demand.

As the scientific community continues to explore the capabilities of CAS No. 1889164-56-0, its relevance in cutting-edge research becomes increasingly apparent. Whether in the context of drug development, agrochemical innovation, or material engineering, this compound represents a promising avenue for future discoveries. Its integration into interdisciplinary studies underscores the importance of molecular design in solving complex global challenges.

For researchers and industry professionals seeking detailed information on 1-3-(trifluoromethyl)pyridin-4-ylcyclopentane-1-carboxylic acid, it is essential to consult peer-reviewed journals and patent literature. The compound's physicochemical properties, synthetic routes, and applications are well-documented, providing a solid foundation for further exploration. As the demand for specialty chemicals grows, compounds like this will undoubtedly play a pivotal role in shaping the future of science and technology.